Cas no 2228256-08-2 (3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid)

• Product Name: 3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid
• CAS No: 2228256-08-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6254942
• PubChem ID: 165834562
• Update Time: 2025-05-24

3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid
• EN300-1825195
• 2228256-08-2

• Inchi： 1S/C11H15NO4/c1-7(11(13)14)4-8-9(15-2)5-12-6-10(8)16-3/h5-7H,4H2,1-3H3,(H,13,14)
• InChI Key： AVTYTJGWFXGUSL-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid

Comprehensive Analysis of 3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid (CAS No. 2228256-08-2): Properties, Applications, and Research Insights

In the realm of fine chemicals and pharmaceutical intermediates, 3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid (CAS No. 2228256-08-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyridine core and methoxy substitutions, serves as a versatile building block in organic synthesis. Researchers and industries alike are exploring its utility in drug discovery, agrochemical formulations, and material science, aligning with the growing demand for high-purity intermediates and custom synthesis solutions.

The molecular structure of 3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid combines a 2-methylpropanoic acid moiety with a 3,5-dimethoxypyridine ring, offering both lipophilic and hydrogen-bonding properties. This duality enhances its reactivity in coupling reactions, such as amide formation or esterification, making it valuable for constructing complex molecules. Recent studies highlight its role in modulating enzyme inhibition, particularly in targeting kinases and metabolic pathways—a hot topic in precision medicine and cancer therapeutics.

From an industrial perspective, the demand for CAS No. 2228256-08-2 is driven by its scalability and compatibility with green chemistry principles. Manufacturers emphasize solvent-free synthesis and catalytic efficiency to reduce environmental impact, addressing the global push for sustainable chemical production. Analytical techniques like HPLC and NMR ensure batch-to-batch consistency, critical for compliance with pharmaceutical GMP standards.

Emerging trends also link this compound to AI-driven drug design, where computational models predict its interactions with biological targets. Questions frequently searched online—such as "How to synthesize 3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid?" or "What are the derivatives of CAS 2228256-08-2?"—reflect its relevance in academic and industrial R&D. Furthermore, its stability under physiological conditions positions it as a candidate for prodrug development, a niche yet rapidly expanding field.

In summary, 3-(3,5-dimethoxypyridin-4-yl)-2-methylpropanoic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from bench-scale research to large-scale manufacturing, with ongoing studies uncovering new potentials. As the scientific community prioritizes molecular diversity and efficient synthesis routes, this compound is poised to remain a focal point in advanced chemical endeavors.